4-(2,3-dihydro-1H-inden-2-ylamino)phenol
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Overview
Description
4-(2,3-dihydro-1H-inden-2-ylamino)phenol, also known as DIAP, is a chemical compound that has been widely studied for its potential use in scientific research. DIAP has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In
Mechanism of Action
The mechanism of action of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complex formation may alter the electronic properties of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol, leading to changes in its fluorescence properties. Additionally, 4-(2,3-dihydro-1H-inden-2-ylamino)phenol may interact with other biomolecules, such as proteins and nucleic acids, through non-covalent interactions.
Biochemical and Physiological Effects:
4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been found to have a variety of biochemical and physiological effects. In addition to its use as a fluorescent probe, 4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been studied for its potential use as a therapeutic agent. 4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been found to have antioxidant properties, and may have potential as a treatment for oxidative stress-related diseases. Additionally, 4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been found to have anti-inflammatory properties, and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2,3-dihydro-1H-inden-2-ylamino)phenol in lab experiments is its selectivity for certain metal ions. This property allows for the detection of specific metal ions in complex biological and environmental samples. Additionally, 4-(2,3-dihydro-1H-inden-2-ylamino)phenol is relatively easy to synthesize and has low toxicity, making it a safe and cost-effective option for lab experiments. However, one limitation of using 4-(2,3-dihydro-1H-inden-2-ylamino)phenol is its limited solubility in aqueous solutions. This can make it difficult to use in certain types of experiments.
Future Directions
There are several future directions for research on 4-(2,3-dihydro-1H-inden-2-ylamino)phenol. One area of research could focus on the development of new fluorescent probes based on the structure of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol. This could involve modifying the chemical structure of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol to improve its selectivity for certain metal ions or to increase its solubility in aqueous solutions. Additionally, further research could be done to explore the potential therapeutic applications of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol, particularly in the treatment of oxidative stress-related and inflammatory diseases. Finally, research could be done to explore the potential use of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol in other areas of scientific research, such as imaging and drug delivery.
Synthesis Methods
4-(2,3-dihydro-1H-inden-2-ylamino)phenol can be synthesized through a multi-step process involving the reaction of 2,3-dihydroindene with various reagents. One common method involves the reaction of 2,3-dihydroindene with nitrosobenzene in the presence of a palladium catalyst to form a nitroso intermediate. This intermediate can then be reduced to the corresponding amine using sodium borohydride. The amine can then be reacted with 4-chlorophenol in the presence of a base to form 4-(2,3-dihydro-1H-inden-2-ylamino)phenol.
Scientific Research Applications
4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been studied for its potential use in a variety of scientific research applications. One area of research has focused on the use of 4-(2,3-dihydro-1H-inden-2-ylamino)phenol as a fluorescent probe for the detection of metal ions. 4-(2,3-dihydro-1H-inden-2-ylamino)phenol has been found to selectively bind to certain metal ions, such as copper and zinc, and emit a fluorescent signal upon binding. This property has been used in the development of sensors for the detection of metal ions in biological and environmental samples.
properties
IUPAC Name |
4-(2,3-dihydro-1H-inden-2-ylamino)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c17-15-7-5-13(6-8-15)16-14-9-11-3-1-2-4-12(11)10-14/h1-8,14,16-17H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVVPWRFPKHOFEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)NC3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-dihydro-1H-inden-2-ylamino)phenol |
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